Cas no 851078-91-6 (2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide)

2-{1-(3-Chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide is a synthetic organic compound featuring a substituted imidazole core linked to a dimethylphenylacetamide moiety via a sulfanyl bridge. Its molecular structure combines a chlorophenyl group for enhanced electronic effects and a dimethylphenyl group for steric modulation, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound exhibits potential as a precursor for biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators due to its imidazole and amide functionalities. Its well-defined synthetic pathway and stability under standard conditions facilitate further derivatization and application in structure-activity relationship studies.

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide structure

851078-91-6 structure

Product Name:2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide

CAS No:851078-91-6

MF:C₁₉H₁₈ClN₃OS

MW:371.883721828461

CID:5917791

PubChem ID:3624876

Update Time:2025-05-27

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide, 2-[[1-(3-chlorophenyl)-1H-imidazol-2-yl]thio]-N-(2,4-dimethylphenyl)-
- 851078-91-6
- 2-((1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide
- 2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanyl-N-(2,4-dimethylphenyl)acetamide
- F0599-0443
- AKOS002046234
- 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide
- 2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide
- Inchi： 1S/C19H18ClN3OS/c1-13-6-7-17(14(2)10-13)22-18(24)12-25-19-21-8-9-23(19)16-5-3-4-15(20)11-16/h3-11H,12H2,1-2H3,(H,22,24)
- InChI Key： KJRSIUKDDIIGPS-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1N(C2=CC=CC(Cl)=C2)C=CN=1

Computed Properties

Exact Mass: 371.0859111g/mol
Monoisotopic Mass: 371.0859111g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 72.2Å²

Experimental Properties

Density: 1.27±0.1 g/cm3(Predicted)
pka: 13.26±0.70(Predicted)

2-{1-(3-chlorophenyl)-1H-imidazol-2-ylsulfanyl}-N-(2,4-dimethylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0599-0443-2μmol	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0599-0443-5μmol	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0599-0443-10μmol	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0599-0443-20μmol	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0599-0443-1mg	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0599-0443-2mg	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0599-0443-3mg	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0599-0443-4mg	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0599-0443-5mg	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0599-0443-10mg	2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide	851078-91-6	90%+	10mg	$79.0	2023-05-17